Cas no 769175-07-7 (2-Propenoic acid, 2-(trifluoromethyl)-, cyclohexyl ester)
769175-07-7 structure
Product Name:2-Propenoic acid, 2-(trifluoromethyl)-, cyclohexyl ester
CAS No:769175-07-7
MF:C10H13F3O2
MW:222.204233884811
CID:537026
PubChem ID:11390421
Update Time:2025-04-19
2-Propenoic acid, 2-(trifluoromethyl)-, cyclohexyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 2-(trifluoromethyl)-, cyclohexyl ester
- cyclohexyl 2-(trifluoromethyl)prop-2-enoate
- DTXSID30464398
- SCHEMBL5009154
- OYKNZRLOFMNYPG-UHFFFAOYSA-N
- 769175-07-7
-
- Inchi: 1S/C10H13F3O2/c1-7(10(11,12)13)9(14)15-8-5-3-2-4-6-8/h8H,1-6H2
- InChI Key: OYKNZRLOFMNYPG-UHFFFAOYSA-N
- SMILES: FC(C(=C)C(=O)OC1CCCCC1)(F)F
Computed Properties
- Exact Mass: 222.08676414g/mol
- Monoisotopic Mass: 222.08676414g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 26.3Ų
2-Propenoic acid, 2-(trifluoromethyl)-, cyclohexyl ester Related Literature
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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